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Compound of Interest

Compound Name: 2-Phenoxyethyl propionate

CAS No.: 23495-12-7

Cat. No.: B1207134

Get Quote

An In-Depth Technical Guide to the Toxicological Profile of 2-Phenoxyethyl Propionate

Authored by a Senior Application Scientist
Foreword: The following guide provides a comprehensive toxicological evaluation of 2-
Phenoxyethyl Propionate (CAS No. 23495-12-7), a fragrance ingredient belonging to the Aryl

Alkyl Alcohol Simple Acid Esters (AAASAE) structural group.[1] This document is structured to

provide researchers, scientists, and drug development professionals with an in-depth

understanding of its safety profile. The assessment synthesizes available empirical data with

scientifically justified read-across approaches, reflecting the current standards in chemical

safety evaluation.

Introduction and Chemical Identity
2-Phenoxyethyl propionate is an ester of 2-phenoxyethanol and propionic acid. It is primarily

used as a fragrance ingredient in various consumer products.[1][2]

Chemical Name: 2-Phenoxyethyl propionate

CAS Registry Number: 23495-12-7
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Molecular Formula: C₁₁H₁₄O₃

Molecular Weight: 194.23 g/mol

Appearance: Colorless clear liquid[2]

The toxicological assessment of this material is complex due to a lack of direct experimental

data for several endpoints. Consequently, a weight-of-evidence approach, incorporating data

from structurally similar molecules (read-across analogues), is essential for a complete safety

evaluation. This methodology is scientifically robust when analogues exhibit similar metabolic

and physicochemical properties.

Diagram 1: Read-Across Analogue Strategy
The following diagram illustrates the read-across strategy employed for the toxicological

assessment of 2-Phenoxyethyl propionate, identifying the key analogues used to address

specific data gaps.
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2-Phenoxyethyl Propionate
(CAS: 23495-12-7)

Repeated Dose Toxicity
Skin Sensitization
Dermal Absorption

Data Gap

Genotoxicity
(Mutagenicity & Clastogenicity)

Data Gap

2-Phenoxyethyl Isobutyrate
(CAS: 103-60-6)

Provides Data

Phenethyl Isobutyrate
(CAS: 103-48-0)

Provides Data

Click to download full resolution via product page

Caption: Read-across strategy for 2-Phenoxyethyl propionate safety assessment.
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Toxicokinetics: Dermal Absorption
Understanding the systemic exposure following dermal contact is critical for risk assessment.

While no direct absorption data exists for 2-phenoxyethyl propionate, a reliable study was

conducted on its close structural analogue, 2-phenoxyethyl isobutyrate.

Experimental Protocol: In Vivo Dermal Absorption (Rat) This study was designed to quantify the

amount of substance absorbed through the skin into the bloodstream.

Test System: Male Sprague-Dawley rats.

Test Substance: 2-phenoxyethyl isobutyrate.

Dose & Application: A single dose of 1000 mg/kg was applied to a clipped dorsal skin area.

The application site was semi-occluded to prevent evaporation and ingestion.

Duration: 24 hours.

Analysis: The amount of absorbed substance was determined by analyzing urine, feces, and

residual substance at the application site.

Results: The study determined that 22.81% of the applied dose of 2-phenoxyethyl isobutyrate

was systemically absorbed.[3] This value is fundamental for interpreting the systemic toxicity of

dermally applied 2-phenoxyethyl propionate, as it allows for the conversion of an external

dose to an internal systemic dose.

Acute Toxicity
Acute toxicity studies evaluate the potential for adverse effects from a single, short-term

exposure.

Endpoint Species Route Value Reference

Oral LD₅₀ Rat Oral 4000 mg/kg [4]

Dermal LD₅₀ Rabbit Dermal > 5000 mg/kg [4]
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Data presented for 2-Phenylethyl propionate (CAS 122-70-3), a structurally related ester, as

direct data for 2-phenoxyethyl propionate is not available in the cited safety data sheets. The

low toxicity profile is consistent with this class of chemicals.

Local Irritation and Sensitization
Skin and Eye Irritation
Based on available information and the chemical nature of aryl alkyl alcohol simple acid esters,

2-phenoxyethyl propionate is not expected to be a significant skin or eye irritant.[1] Studies

on the read-across material 2-phenoxyethyl isobutyrate support this conclusion.[3][5]

Skin Sensitization
Skin sensitization is a key endpoint for dermally applied substances like fragrance ingredients.

The potential of 2-phenoxyethyl propionate to induce skin allergy has been evaluated

through both human studies and animal data using a read-across analogue.

Human Maximization Test (2-Phenoxyethyl propionate):

Methodology: A human maximization test involves an induction phase with repeated

applications of the test material to induce a potential allergic response, followed by a

challenge phase to elicit a reaction.

Results: No skin sensitization reactions were observed when 2-phenoxyethyl propionate
was tested at a concentration of 10%.[3]

Murine Local Lymph Node Assay (LLNA) (2-Phenoxyethyl isobutyrate): The LLNA is the

preferred animal model for identifying skin sensitizers. It measures the proliferation of

lymphocytes in the draining lymph nodes following exposure to a test chemical.

Rationale: An increase in lymphocyte proliferation (measured by radioactive thymidine

incorporation) indicates a T-cell mediated immune response characteristic of sensitization.

Results: The read-across material, 2-phenoxyethyl isobutyrate, was not found to be

sensitizing when tested up to a concentration of 100%.[3]
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Conclusion on Sensitization: Based on the weight of evidence from human data on the target

material and supporting animal data on a close analogue, 2-phenoxyethyl propionate is not

considered a skin sensitizer under current use levels.[3]

Genotoxicity
Genotoxicity assays are crucial for identifying substances that can cause DNA or chromosomal

damage, which may lead to cancer or heritable defects. No direct genotoxicity studies have

been conducted on 2-phenoxyethyl propionate. Therefore, data from the read-across

material phenethyl isobutyrate is used for this assessment.[3]

Bacterial Reverse Mutation Assay (Ames Test)
Principle: This in vitro assay uses several strains of Salmonella typhimurium with pre-existing

mutations that render them unable to synthesize an essential amino acid (histidine). A

positive result (mutagenicity) is indicated if the test chemical causes a reverse mutation,

allowing the bacteria to grow on a histidine-free medium.

Methodology:

Strains:S. typhimurium strains TA98, TA100, TA1535, and TA1537 were used.

Activation: The assay was conducted both with and without an external metabolic

activation system (S9 fraction from rat liver) to mimic mammalian metabolism.

Exposure: Plates were treated with phenethyl isobutyrate at concentrations up to 5000 µ

g/plate .

Results: No increase in the number of revertant colonies was observed at any concentration,

either with or without S9 metabolic activation.[3] This indicates that phenethyl isobutyrate is

not mutagenic in this system.

In Vitro Micronucleus Test
Principle: This test detects chromosomal damage. Micronuclei are small, extra-nuclear

bodies containing chromosome fragments or whole chromosomes that were not incorporated

into the daughter nuclei during cell division. An increase in micronucleated cells indicates

clastogenic (chromosome-breaking) or aneugenic (chromosome-loss) activity.
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Methodology:

Test System: Human peripheral blood lymphocytes.

Activation: Conducted with and without S9 metabolic activation.

Exposure: Cells were treated with phenethyl isobutyrate at concentrations up to 1000

µg/mL.

Results: The test substance did not induce a significant increase in binucleated cells

containing micronuclei.[3] This demonstrates a lack of clastogenic activity.

Diagram 2: In Vitro Micronucleus Test Workflow
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Caption: Workflow for the in vitro micronucleus clastogenicity assay.
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Genotoxicity Conclusion: Based on robust data from a well-selected read-across analogue, 2-
phenoxyethyl propionate is not considered to pose a genotoxic risk.[3]

Repeated Dose Toxicity
No repeated dose toxicity studies are available for 2-phenoxyethyl propionate. The

assessment relies on a 13-week sub-chronic dermal toxicity study conducted on the analogue

2-phenoxyethyl isobutyrate.[3]

Test System: Rats.

Route: Dermal application.

Duration: 13 weeks.

Dose Levels: 0, 100, 300, or 1000 mg/kg/day.

Results: No treatment-related adverse effects were observed at any dose level.

NOAEL: The No Observed Adverse Effect Level (NOAEL) was determined to be 1000

mg/kg/day, the highest dose tested.[3]

To establish a systemic NOAEL for risk assessment, this dermal NOAEL is adjusted using the

dermal absorption data (22.81%).

Systemic NOAEL: 1000 mg/kg/day * 22.81% = 228.1 mg/kg/day.[3]

This systemic NOAEL is considered protective for potential chronic health effects from repeated

exposure to 2-phenoxyethyl propionate.

Reproductive and Developmental Toxicity
There are no reproductive or developmental toxicity data available for 2-phenoxyethyl
propionate or suitable read-across materials.[3] In such data-poor situations, regulatory

science employs the Threshold of Toxicological Concern (TTC) approach.

TTC Concept: The TTC is a conservative exposure threshold value for chemicals with limited

or no toxicity data, below which there is a very low probability of an appreciable risk to
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human health. Chemicals are placed into Cramer Classes based on their chemical structure,

with Class II representing structures with low potential for toxicity.

Assessment: The calculated total systemic exposure to 2-phenoxyethyl propionate from its

use in consumer products (0.020 µg/kg/day) is significantly below the established TTC for a

Cramer Class II substance (9 µg/kg/day).[3]

Conclusion: The margin of exposure is substantial, indicating that reproductive and

developmental effects are not a concern at current exposure levels.[3]

Phototoxicity
Phototoxicity is the potential for a substance to cause a skin reaction upon exposure to UV

light.

Methodology: The potential for phototoxicity was evaluated by analyzing the UV/Visible

absorption spectrum of 2-phenoxyethyl propionate.

Results: The substance showed no significant absorbance in the range of 290 to 700 nm.

The molar absorption coefficient was well below the benchmark of 1000 L mol⁻¹ cm⁻¹, which

would trigger concern for phototoxicity.[3]

Conclusion: 2-Phenoxyethyl propionate is not expected to present a concern for

phototoxicity or photoallergenicity.[3]

Overall Safety Conclusion
The comprehensive toxicological profile of 2-phenoxyethyl propionate, constructed from

direct data and scientifically justified read-across studies, indicates a low level of concern for

human health under its current conditions of use as a fragrance ingredient. The substance

exhibits low acute toxicity, is not a skin or eye irritant, and is not a skin sensitizer. Furthermore,

it does not pose a risk for genotoxicity, phototoxicity, or reproductive toxicity at current exposure

levels. The systemic NOAEL of 228.1 mg/kg/day derived from a 13-week repeated dose dermal

study on a close analogue provides a robust basis for its ongoing safe use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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